methyl 4-[(2-benzyl-3-oxo-1-piperazinyl)carbonyl]benzoate

• IUPAC Name: methyl 4-(2-benzyl-3-oxopiperazine-1-carbonyl)benzoate
• InChI: InChI=1S/C20H20N2O4/c1-26-20(25)16-9-7-15(8-10-16)19(24)22-12-11-21-18(23)17(22)13-14-5-3-2-4-6-14/h2-10,17H,11-13H2,1H3,(H,21,23)
• InChI Key: CDRFHVALMSYSHE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)N2CCNC(=O)C2CC3=CC=CC=C3
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

Methyl 4-[(2-benzyl-3-oxo-1-piperazinyl)carbonyl]benzoate is a chemical compound that has gained significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound is also known as MBOPB and is a member of the piperazine family of compounds.

Mechanism of Action

The exact mechanism of action of MBOPB is not fully understood. However, it has been suggested that MBOPB may exert its effects through the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the immune system. COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. By inhibiting COX-2, MBOPB may reduce inflammation and pain.
Biochemical and Physiological Effects:
MBOPB has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models. MBOPB has also been shown to increase the levels of antioxidants, such as glutathione (GSH), in the brain. Additionally, MBOPB has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MBOPB in lab experiments is its high yield and purity. Additionally, MBOPB has been extensively studied, and its effects are well-documented. However, one of the limitations of using MBOPB is its potential toxicity. Further studies are needed to determine the safety of MBOPB and its potential side effects.

Future Directions

There are several future directions for the study of MBOPB. One area of research is the development of MBOPB as a treatment for cancer. MBOPB has been shown to inhibit the growth of cancer cells in vitro, and further studies are needed to determine its potential as a cancer treatment. Another area of research is the use of MBOPB in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, the safety and potential side effects of MBOPB need to be further investigated to determine its potential as a therapeutic agent.
Conclusion:
In conclusion, MBOPB is a chemical compound that has potential therapeutic applications. Its synthesis method is well-established, and its effects have been extensively studied. MBOPB has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects, and it may have potential as a treatment for cancer and neurodegenerative diseases. However, further studies are needed to determine its safety and potential side effects.

Synthesis Methods

The synthesis of MBOPB involves the reaction between 2-benzyl-3-oxo-1-piperazinecarboxylic acid and methyl 4-(bromomethyl)benzoate in the presence of a base. The reaction proceeds via the formation of an ester intermediate, which is subsequently hydrolyzed to give the final product. The yield of the product is typically high, and the purity can be improved through recrystallization.

Scientific Research Applications

MBOPB has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. MBOPB has also been investigated for its potential use as a treatment for cancer, Alzheimer's disease, and Parkinson's disease.